Cas no 2969617-21-6 (O1-benzyl O2-methyl (2S,4S)-2-but-3-enyl-4-fluoro-pyrrolidine-1,2-dicarboxylate)

• Product Name: O1-benzyl O2-methyl (2S,4S)-2-but-3-enyl-4-fluoro-pyrrolidine-1,2-dicarboxylate
• CAS No: 2969617-21-6
• MF: C₁₈H₂₂FNO₄
• MW: 335.369988918304
• CID: 6800538
• PubChem ID: 170907904
• Update Time: 2025-06-30

O1-benzyl O2-methyl (2S,4S)-2-but-3-enyl-4-fluoro-pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• G18772
• 2969617-21-6
• 1-BENZYL 2-METHYL (2S,4S)-2-(BUT-3-EN-1-YL)-4-FLUOROPYRROLIDINE-1,2-DICARBOXYLATE
• O1-benzyl O2-methyl (2S,4S)-2-but-3-enyl-4-fluoro-pyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C18H22FNO4/c1-3-4-10-18(16(21)23-2)11-15(19)12-20(18)17(22)24-13-14-8-6-5-7-9-14/h3,5-9,15H,1,4,10-13H2,2H3/t15-,18-/m0/s1
• InChI Key： QINHWBQCFKNWKG-YJBOKZPZSA-N
• SMILES： F[C@@H]1CN(C(=O)OCC2C=CC=CC=2)[C@@](C(=O)OC)(CCC=C)C1

Computed Properties

• Exact Mass: 335.15328635g/mol
• Monoisotopic Mass: 335.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Additional information on O1-benzyl O2-methyl (2S,4S)-2-but-3-enyl-4-fluoro-pyrrolidine-1,2-dicarboxylate

O1-benzyl O2-methyl (2S,4S)-2-but-3-enyl-4-fluoro-pyrrolidine-1,2-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 2969617-21-6, known as O1-benzyl O2-methyl (2S,4S)-2-but-3-enyl-4-fluoro-pyrrolidine-1,2-dicarboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine dicarboxylates, which are widely studied for their unique properties and applications. The pyrrolidine ring structure serves as a versatile scaffold for the attachment of various functional groups, making this compound a valuable tool in drug design and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound with high stereoselectivity. The (2S,4S) configuration is particularly important as it determines the molecule's biological activity and stability. The presence of a fluorine atom at the 4th position of the pyrrolidine ring introduces electronic effects that can modulate the molecule's reactivity and pharmacokinetic properties. Additionally, the benzyl and methyl groups attached to the carboxylic acid moieties provide further functionalization opportunities, enhancing the compound's versatility.

The but-3-enyl group attached to the pyrrolidine ring adds a level of complexity to the molecule's structure. This unsaturated alkene group can participate in various chemical reactions, such as cycloadditions or conjugate additions, making it a valuable component in organic synthesis. Furthermore, the stereochemistry at the 3rd position of the butenyl chain plays a crucial role in determining the compound's overall geometry and reactivity.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential lead for drug development. Its unique structure allows for interactions with specific biological targets, such as enzymes or receptors, which could be exploited for therapeutic purposes. Recent research has focused on its potential application in treating conditions such as inflammation and neurodegenerative diseases due to its ability to modulate key signaling pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced techniques such as asymmetric catalysis and enantioselective reactions. The use of chiral auxiliaries or catalysts ensures that the desired (2S,4S) configuration is achieved with high enantiomeric excess. Additionally, protecting group strategies are employed to safeguard sensitive functional groups during the reaction sequence.

The compound's stability under various conditions has been thoroughly investigated. Studies have shown that it exhibits good thermal stability and resistance to hydrolysis under physiological conditions, making it suitable for prolonged exposure within biological systems. However, its sensitivity to strong oxidizing agents necessitates careful handling during storage and transportation.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry) have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into its molecular architecture and help ensure that the final product meets rigorous quality standards.

In conclusion, O1-benzyl O2-methyl (2S,4S)-2-but-3-enyl-4-fluoro-pyrrolidine-1,2-dicarboxylate represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and development. Its unique structural features and stereochemical properties make it an invaluable tool for researchers seeking novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of modern chemical innovation.